N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: N-methoxy-N-methyl-6-pyrazol-1-ylpyridine-3-carboxamide
• InChI: InChI=1S/C11H12N4O2/c1-14(17-2)11(16)9-4-5-10(12-8-9)15-7-3-6-13-15/h3-8H,1-2H3
• InChI Key: NZNFSFMGSSORGS-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CN=C(C=C1)N2C=CC=N2)OC

Description

N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

N,O-Dimethylhydroxylamine (1.03 g, 10.6 mmol) was added to an ambient temperature solution of 6-(1H-pyrazol-1-yl)nicotinic acid (2 g, 10.6 mmol), EDC (2.4 g, 12.7 mmol), HOBt (1.94 g, 12.7 mmol) and NMM (5.2 mL, 47.6 mmol) in methylene chloride (100 mL). After stirring at ambient temperature overnight, the reaction mixture was diluted with methylene chloride and washed successively with saturated aqueous sodium bicarbonate and brine, dried (sodium sulfate) and concentrated in vacuo. Chromatography over silica eluting with 0-100% ethyl acetate/hexane afforded N-methoxy-N-methyl-6-(1H-pyrazol-1-yl)nicotinamide.